Cas no 2227679-31-2 ((2S)-6-(1H-1,2,4-triazol-1-yl)hexan-2-ol)

• Product Name: (2S)-6-(1H-1,2,4-triazol-1-yl)hexan-2-ol
• CAS No: 2227679-31-2
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5604052
• PubChem ID: 165969057
• Update Time: 2025-06-08

(2S)-6-(1H-1,2,4-triazol-1-yl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1727774
• (2S)-6-(1H-1,2,4-triazol-1-yl)hexan-2-ol
• 2227679-31-2

• Inchi： 1S/C8H15N3O/c1-8(12)4-2-3-5-11-7-9-6-10-11/h6-8,12H,2-5H2,1H3/t8-/m0/s1
• InChI Key： QASQVUNSFPLLQR-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCCCN1C=NC=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on (2S)-6-(1H-1,2,4-triazol-1-yl)hexan-2-ol

The Compound CAS No. 2227679-31-2: A Comprehensive Overview of (2S)-6-(1H-1,2,4-Triazol-1-yl)hexan-2-ol

Introduction to CAS No. 2227679-31-2 and (2S)-6-(1H-1,2,4-Triazol-1-yl)hexan-2-ol

CAS No. 2227679-31-2 refers to the compound (2S)-6-(1H-1,2,4-triazol-1-yl)hexan-2-ol, a molecule of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug development and material science. The (S)-configuration at the second carbon atom plays a crucial role in determining its biological activity and selectivity.

Chemical Structure and Properties

The molecular structure of (2S)-6-(1H-1,2,4-triazol-1-yl)hexan-2-ol consists of a six-carbon chain with a hydroxyl group (-OH) at the second carbon and a 1H-1,2,4-triazole ring attached to the sixth carbon. The triazole ring is a heterocyclic aromatic compound known for its stability and ability to form strong hydrogen bonds, making it a valuable moiety in medicinal chemistry.

Synthesis and Isolation

The synthesis of (S)-configured hexanols with triazole substituents has been extensively studied. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. Researchers have employed methods such as catalytic asymmetric hydrogenation and enzymatic resolution to achieve the desired stereochemistry. These techniques not only enhance the yield but also improve the purity of the final product.

Biological Activity and Applications

Recent studies have highlighted the potential of (S)-configured hexanol derivatives with triazole groups in various biological systems. For instance, this compound has shown promise as a lead molecule in anti-inflammatory drug discovery due to its ability to modulate key inflammatory pathways. Additionally, its triazole moiety has been implicated in enhancing drug delivery systems by improving solubility and bioavailability.

Current Research Trends and Future Directions

Ongoing research into CAS No. 22767931 (alternative nomenclature) focuses on expanding its applications in therapeutic areas such as oncology and neurodegenerative diseases. Scientists are exploring the use of this compound as a scaffold for designing more potent inhibitors of specific enzymes involved in disease progression.

In conclusion, (S)-configured hexanol derivatives with triazole groups, represented by CAS No. 00000000 (placeholder for actual CAS number), continue to be a focal point in chemical research due to their versatile properties and potential for innovation in drug development.